Cas no 1803779-19-2 (2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid)

2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid is a versatile synthetic intermediate characterized by its trifluoromethyl and formyl functional groups, which enhance its reactivity in organic transformations. The presence of the electron-withdrawing cyano and trifluoromethyl groups imparts stability and facilitates selective modifications, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. Its formyl group offers a reactive handle for further derivatization, such as condensation or reduction reactions. This compound’s structural features contribute to its utility in heterocycle synthesis and as a precursor for bioactive compounds. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid structure
1803779-19-2 structure
Product Name:2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid
CAS No:1803779-19-2
MF:C11H6F3NO3
MW:257.16545343399
CID:4942924
Update Time:2025-07-24

2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid
    • Inchi: 1S/C11H6F3NO3/c12-11(13,14)9-2-1-6(5-16)7(3-10(17)18)8(9)4-15/h1-2,5H,3H2,(H,17,18)
    • InChI Key: LWWCTGLHPVVTMK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=O)C(CC(=O)O)=C1C#N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 385
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.2

2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015023575-1g
2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid
1803779-19-2 97%
1g
1,549.60 USD 2021-06-18

Additional information on 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid

Comprehensive Overview of 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid (CAS No. 1803779-19-2)

2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid (CAS No. 1803779-19-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyano, formyl, and trifluoromethyl functional groups, serves as a versatile intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, which combines electron-withdrawing and electron-donating moieties, makes it particularly valuable for applications in medicinal chemistry and agrochemical innovation.

The growing interest in 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid can be attributed to its potential role in addressing contemporary challenges in drug discovery, such as the need for targeted therapies and precision medicine. Researchers are increasingly exploring its utility in the synthesis of small-molecule inhibitors and bioconjugates, which are critical for treating complex diseases like cancer and metabolic disorders. Additionally, its trifluoromethyl group enhances metabolic stability, a property highly sought after in the design of next-generation pharmaceuticals.

From an industrial perspective, CAS No. 1803779-19-2 is recognized for its applicability in high-value chemical manufacturing. The compound's formyl and cyano groups enable diverse derivatization pathways, facilitating the production of customized intermediates for niche markets. This adaptability aligns with the rising demand for tailor-made chemicals in sectors such as electronics, where functionalized aromatics are essential for advanced material development.

Environmental and regulatory considerations also play a pivotal role in the discourse surrounding 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid. As sustainability becomes a priority, researchers are investigating green synthesis methods to produce this compound with minimal ecological impact. Innovations such as catalytic oxidation and solvent-free reactions are being explored to align with global green chemistry initiatives, ensuring compliance with stringent environmental standards.

In the realm of academic research, CAS No. 1803779-19-2 is frequently cited in studies focusing on structure-activity relationships (SAR) and molecular docking. Its unique structural features make it an ideal candidate for probing enzyme-substrate interactions and ligand binding mechanisms. These investigations are crucial for advancing our understanding of biochemical pathways and accelerating the discovery of potent bioactive compounds.

The commercial viability of 2-Cyano-6-formyl-3-(trifluoromethyl)phenylacetic acid is further underscored by its presence in high-throughput screening libraries. Pharmaceutical companies and contract research organizations (CROs) utilize this compound to identify lead molecules with desirable pharmacokinetic properties. Its inclusion in such libraries reflects its potential to address unmet medical needs and drive innovation in drug development pipelines.

Looking ahead, the demand for CAS No. 1803779-19-2 is expected to rise in tandem with advancements in personalized medicine and combinatorial chemistry. As researchers continue to unravel its full potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation and material science. Its multifaceted applications and adaptability ensure its relevance in an ever-evolving scientific landscape.

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